Cas no 1261682-22-7 (3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261682-22-7
• MF: C₁₄H₇BrCl₃F₃
• MW: 418.463590860367
• CID: 4997719
• Update Time: 2025-06-09

3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7BrCl3F3/c15-6-8-3-7(1-2-10(8)14(19,20)21)9-4-12(17)13(18)5-11(9)16/h1-5H,6H2
• InChI Key： FOGQJRPPYBAKGE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(F)(F)F)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Additional information on 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl

Professional Introduction to 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl (CAS No: 1261682-22-7)

3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl, identified by its CAS number 1261682-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by its unique structural features that include bromomethyl, trichloro, and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a single bond, with specific substituents attached to each ring. The presence of the bromomethyl group at the 3'-position provides a reactive site for further functionalization, while the trichloro and trifluoromethyl groups enhance its electronic and steric properties. This combination of substituents makes the compound highly versatile in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of halogenated biphenyl derivatives as building blocks in drug discovery. The halogen atoms, particularly chlorine and fluorine, play a crucial role in modulating the bioactivity of molecules. For instance, chlorine atoms can increase lipophilicity and metabolic stability, while fluorine atoms can influence binding affinity and metabolic resistance. The specific arrangement of these halogens in 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl contributes to its unique reactivity and makes it an attractive scaffold for medicinal chemists.

One of the most compelling applications of 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl is in the synthesis of biologically active compounds. Researchers have utilized this compound as a precursor in the development of novel antiviral and anticancer agents. The bromomethyl group allows for easy introduction of various functional groups through nucleophilic substitution reactions, enabling the creation of complex molecular architectures. This flexibility has been exploited in the design of inhibitors targeting specific enzymatic pathways involved in viral replication and cancer cell proliferation.

The pharmaceutical industry has also explored the potential of 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl in the development of agrochemicals. Halogenated biphenyl derivatives have shown promise as herbicides and fungicides due to their ability to interact with biological targets in plants. The structural features of this compound contribute to its efficacy by disrupting essential metabolic pathways in weeds and fungi. Furthermore, the presence of multiple halogen atoms enhances its stability under environmental conditions, making it a suitable candidate for field applications.

Recent advances in synthetic methodologies have further expanded the utility of 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient functionalization at specific positions on the biphenyl core. These methods have been particularly useful in constructing complex molecules with high precision. Additionally, green chemistry approaches have been employed to minimize waste and improve sustainability in the synthesis process. Such innovations are crucial for ensuring that the production of this compound is both efficient and environmentally friendly.

The biological activity of 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl has been extensively studied in vitro and in vivo. Preliminary research suggests that it exhibits inhibitory effects on certain enzymes and receptors relevant to human health. These findings have prompted further investigation into its potential as a therapeutic agent. However, it is important to note that comprehensive toxicological studies are necessary before any clinical applications can be considered. Ongoing research aims to elucidate the safety profile of this compound while exploring its full therapeutic potential.

The future prospects for 3'-Bromomethyl-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl are promising given its versatility and potential applications. As synthetic chemistry continues to evolve, new methodologies will likely emerge that further enhance its utility in drug discovery and agrochemical development. Collaborative efforts between academia and industry are essential for translating laboratory findings into practical applications that benefit society. By leveraging cutting-edge research and innovative technologies, we can unlock the full potential of this remarkable compound.